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CAS No.: 957062-71-4

Cat. No.: B3030785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Chemistry of Boronic
Acids in Drug Delivery
Boronic acids, particularly phenylboronic acid (PBA) and its derivatives, have emerged as

highly versatile building blocks in the design of advanced drug delivery systems.[1][2] Their

utility stems from a unique chemical feature: the ability to form reversible covalent bonds with

compounds containing cis-diol groups, such as saccharides, glycoproteins, and certain drug

molecules.[3][4][5] This interaction is the cornerstone of "smart" or "stimuli-responsive" drug

delivery, where the release of a therapeutic payload can be triggered by specific physiological

cues.[6][7]

The boron atom in a boronic acid acts as a Lewis acid, readily accepting a pair of electrons.[6]

[8][9] In an aqueous environment, it exists in equilibrium between a neutral, trigonal planar form

and a negatively charged, tetrahedral boronate form.[6][10][11] The latter is more hydrophilic
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and has a higher affinity for diols.[10] This equilibrium is sensitive to both pH and the

concentration of diols, such as glucose.[10][11] This dual sensitivity is the key to designing drug

delivery systems that can respond to changes in the physiological environment, such as the

acidic tumor microenvironment or elevated glucose levels in diabetic patients.[6][12][13]

Boronic acid-functionalized materials, including polymers, hydrogels, and nanoparticles, have

shown excellent biocompatibility and are being explored for a wide range of biomedical

applications, from cancer therapy and diabetes management to ophthalmic drug delivery.[3][4]

[11][14]

Core Principles of Boronic Acid-Based Drug
Delivery
The design of boronic acid-based drug delivery systems hinges on the dynamic nature of the

boronate ester bond. This reversible covalent interaction can be exploited in several ways to

control drug release:

pH-Responsive Delivery: The pKa of the boronic acid is a critical parameter.[6][8][9] In

environments with a pH above the pKa, the equilibrium shifts towards the charged

tetrahedral boronate form, favoring the formation of stable boronate esters with diol-

containing drugs or carrier components.[13] Conversely, in more acidic environments, such

as the microenvironment of a solid tumor or within the endo-lysosomal compartments of a

cell, the equilibrium shifts back to the neutral trigonal form, leading to the cleavage of the

boronate ester and the release of the drug.[13][15][16]

Glucose-Responsive Delivery: This is a particularly exciting application for the management

of diabetes.[5][12] In the presence of high glucose concentrations, glucose molecules will

competitively bind to the boronic acid moieties, displacing a diol-containing drug or disrupting

the cross-linking of a hydrogel or nanoparticle.[1][10][17] This leads to a glucose-triggered

release of the therapeutic agent, most notably insulin.[1][10][18] This mechanism allows for

the development of self-regulating "closed-loop" systems that can mimic the function of a

healthy pancreas.[5][12]

Targeting Sialic Acid Overexpressed on Cancer Cells: Many cancer cells overexpress sialic

acid residues on their surface glycoproteins.[19] Phenylboronic acid can form stable
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complexes with these sialic acid moieties, enabling the targeted delivery of anticancer drugs

directly to tumor cells.[19][20]

Diagram: The Fundamental Chemistry of Boronic
Acid Interactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6599616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6599616/
https://www.mdpi.com/2073-4360/16/17/2502
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra05034g
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra05034g
https://pmc.ncbi.nlm.nih.gov/articles/PMC11980657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11980657/
https://pubs.rsc.org/en/content/articlehtml/2024/pm/d4pm00005f
https://pubs.rsc.org/en/content/articlehtml/2024/pm/d4pm00005f
https://www.benchchem.com/product/b3030785/docs#application-notes-protocols-boronic-acid-based-drug-delivery-systems
https://www.benchchem.com/product/b3030785/docs#application-notes-protocols-boronic-acid-based-drug-delivery-systems
https://www.benchchem.com/product/b3030785/docs#application-notes-protocols-boronic-acid-based-drug-delivery-systems
https://www.benchchem.com/product/b3030785/docs#application-notes-protocols-boronic-acid-based-drug-delivery-systems
https://www.benchchem.com/product/b3030785?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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